Cas no 2229328-43-0 (O-2-(3-bromo-1-methyl-1H-indol-2-yl)ethylhydroxylamine)

• Product Name: O-2-(3-bromo-1-methyl-1H-indol-2-yl)ethylhydroxylamine
• CAS No: 2229328-43-0
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 6290879
• PubChem ID: 165801432
• Update Time: 2025-06-25

O-2-(3-bromo-1-methyl-1H-indol-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-bromo-1-methyl-1H-indol-2-yl)ethylhydroxylamine
• 2229328-43-0
• EN300-1921585
• O-[2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl]hydroxylamine

• Inchi： 1S/C11H13BrN2O/c1-14-9-5-3-2-4-8(9)11(12)10(14)6-7-15-13/h2-5H,6-7,13H2,1H3
• InChI Key： DFWZOWZIQMHTIF-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1CCON

Computed Properties

• Exact Mass: 268.02113g/mol
• Monoisotopic Mass: 268.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.2Ų

Additional information on O-2-(3-bromo-1-methyl-1H-indol-2-yl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2229328-43-0 and Product Name: O-2-(3-bromo-1-methyl-1H-indol-2-yl)ethylhydroxylamine

The compound with the CAS number 2229328-43-0 and the product name O-2-(3-bromo-1-methyl-1H-indol-2-yl)ethylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of a bromo-substituted indole core and an ethylhydroxylamine side chain makes this molecule a promising candidate for further exploration in various therapeutic areas.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. The indole scaffold, known for its pharmacological significance, has been extensively studied for its roles in modulating various biological pathways. Among these derivatives, compounds containing a bromo substituent have shown particular promise, as the bromine atom can serve as a handle for further functionalization, enabling the synthesis of more complex and biologically active molecules. The specific arrangement of atoms in O-2-(3-bromo-1-methyl-1H-indol-2-yl)ethylhydroxylamine suggests that it may exhibit unique interactions with biological targets, making it a valuable asset in the development of new drugs.

The ethylhydroxylamine side chain in this compound is particularly noteworthy, as it introduces a hydroxyl group that can participate in hydrogen bonding interactions. This feature is crucial for drug design, as hydrogen bonding plays a vital role in the binding affinity of small molecules to their targets. Furthermore, the ethyl group provides a flexible linker that can influence the conformation of the molecule, potentially enhancing its ability to interact with biological receptors. These structural features make O-2-(3-bromo-1-methyl-1H-indol-2-yl)ethylhydroxylamine a versatile building block for the synthesis of novel therapeutic agents.

Recent studies have highlighted the importance of indole derivatives in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The bromo-substituted indole core of this compound has been shown to exhibit potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary studies have indicated that derivatives of this compound may have anti-inflammatory properties, making them attractive candidates for the development of new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of O-2-(3-bromo-1-methyl-1H-indol-2-yl)ethylhydroxylamine involves a series of well-established chemical reactions that highlight its accessibility and scalability. The bromination of the indole ring followed by nucleophilic substitution with ethylhydroxylamine provides a straightforward route to this compound. This synthetic strategy not only underscores the feasibility of producing this compound on an industrial scale but also opens up avenues for further derivatization and optimization.

In conclusion, O-2-(3-bromo-1-methyl-1H-indol-2-yl)ethylhydroxylamine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the bromo-substituted indole core and the ethylhydroxylamine side chain, make it a versatile molecule with potential applications in various therapeutic areas. The growing body of research on indole derivatives underscores their significance in drug development, and compounds like this one are poised to play a crucial role in the discovery and development of new treatments for human diseases.